Cas no 2084811-68-5 (PARP14 inhibitor H10)

PARP14 inhibitor H10 is a selective small-molecule inhibitor targeting poly(ADP-ribose) polymerase 14 (PARP14), a key enzyme involved in DNA damage repair and immune regulation. This compound exhibits high potency and specificity, effectively suppressing PARP14's enzymatic activity while minimizing off-target effects. Its optimized pharmacokinetic profile ensures favorable bioavailability and metabolic stability, making it suitable for in vitro and in vivo studies. H10 is particularly valuable for investigating PARP14's role in cancer, inflammation, and fibrosis pathways. The inhibitor's well-characterized mechanism of action and consistent batch-to-batch reproducibility make it a reliable tool for preclinical research and target validation.

PARP14 inhibitor H10 structure

Product Name:PARP14 inhibitor H10

CAS No:2084811-68-5

MF:C₂₄H₂₇N₇O₇S

MW:557.5788834095

CID:4742753

PubChem ID:122707115

Update Time:2025-05-28

PARP14 inhibitor H10 Chemical and Physical Properties

Names and Identifiers

- PARP14 inhibitor H10
- 3-[2-[4-[2-[[4-[(3-Aminocarbonylphenyl)amino]-4-Oxidanylidene-Butanoyl]amino]ethyl]-1,2,3-Triazol-1-Yl]ethylsulfamoyl]benzoic Acid
- BB 0304363
- 3-(N-(2-(4-(2-(4-((3-Carbamoylphenyl)amino)-4-oxobutanamido)ethyl)-1H-1,2,3-triazol-1-yl)ethyl)sulfamoyl)benzoic acid
- 7B8
- 3-[(2-{4-[2-({4-[(3-Carbamoylphenyl)amino]-4-oxobutanoyl}amino)ethyl]-1H-1,2,3-triazol-1-yl}ethyl)su
- H10
- AKOS034832545
- 2084811-68-5
- CHEMBL5205408
- 3-[2-[4-[2-[[4-(3-carbamoylanilino)-4-oxobutanoyl]amino]ethyl]triazol-1-yl]ethylsulfamoyl]benzoic acid
- DA-53804
- BDBM50594244
- G17060
- MS-30148
- HY-117889
- CS-0068421
- Inchi： 1S/C24H27N7O7S/c25-23(34)16-3-1-5-18(13-16)28-22(33)8-7-21(32)26-10-9-19-15-31(30-29-19)12-11-27-39(37,38)20-6-2-4-17(14-20)24(35)36/h1-6,13-15,27H,7-12H2,(H2,25,34)(H,26,32)(H,28,33)(H,35,36)
- InChI Key： MUOMSHSMJCWQFH-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(=O)O)C=1)(NCCN1C=C(CCNC(CCC(NC2C=CC=C(C(N)=O)C=2)=O)=O)N=N1)(=O)=O

Computed Properties

Exact Mass: 557.169267g/mol
Monoisotopic Mass: 557.169267g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 39
Rotatable Bond Count: 14
Complexity: 974
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 224
Molecular Weight: 557.6g/mol
XLogP3: -1

PARP14 inhibitor H10 Pricemore >>

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